Cas no 20007-85-6 (Cyclopenol)
Cyclopenol Chemical and Physical Properties
Names and Identifiers
-
- CYCLOPENO
- NSC 604990
- Cyclopenol
- NSC604990
- NCI60_004629
- 2-Hydroxy-3'-(3-hydroxyphenyl)-4-methylspiro[1,4-benzodiazepine-3,2'-oxiran]-5(4H)-one
- Spiro[3H-1,2'-oxirane]-2,5(1H,4H)-dione, 3'-(3-hydroxyphenyl)-4-methyl-, cis-(-)-
-
- Inchi: 1S/C17H14N2O4/c1-19-15(21)12-7-2-3-8-13(12)18-16(22)17(19)14(23-17)10-5-4-6-11(20)9-10/h2-9,14,20H,1H3,(H,18,22)/t14-,17+/m1/s1
- InChI Key: BDDNYDPRCCDQQJ-PBHICJAKSA-N
- SMILES: O1[C@H](C2C=CC=C(C=2)O)[C@]21C(NC1C=CC=CC=1C(N2C)=O)=O
Computed Properties
- Exact Mass: 310.09542
- Monoisotopic Mass: 310.09535693 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 1
- Complexity: 525
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 82.2
- Molecular Weight: 310.30
Experimental Properties
- Density: 1.50±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 215 °C (decomposition)
- Solubility: Slightly soluble (11 g/l) (25 º C),
- PSA: 82.17
Cyclopenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C911165-1mg |
(–)-Cyclopenol |
20007-85-6 | 98% | 1mg |
¥3,081.60 | 2022-01-14 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci74736-1mg |
(-)-Cyclopenol |
20007-85-6 | 98% | 1mg |
¥2045.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci74736-5mg |
(-)-Cyclopenol |
20007-85-6 | 98% | 5mg |
¥7600.00 | 2022-04-26 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | SMB00004-1MG |
Cyclopenol |
20007-85-6 | 1mg |
¥4250.17 | 2023-09-14 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-391100-1mg |
Cyclophenol, |
20007-85-6 | 1mg |
¥1504.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-391100-1 mg |
Cyclophenol, |
20007-85-6 | 1mg |
¥1,504.00 | 2023-07-10 | ||
| 1PlusChem | 1P00C4VZ-1mg |
cyclopenol |
20007-85-6 | ≥95% | 1mg |
$235.00 | 2023-12-19 | |
| 1PlusChem | 1P00C4VZ-5mg |
cyclopenol |
20007-85-6 | ≥95% | 5mg |
$849.00 | 2023-12-19 |
Cyclopenol Related Literature
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
Additional information on Cyclopenol
Cyclopenol (CAS No: 20007-85-6) in Modern Chemical and Biomedical Research
Cyclopenol, with the chemical identifier CAS No: 20007-85-6, is a naturally occurring triterpene compound that has garnered significant attention in the fields of chemical and biomedical research due to its unique structural properties and potential therapeutic applications. This compound, classified under the broader category of oleanane-type triterpenes, exhibits a complex molecular framework that has intrigued researchers for its diverse biological activities. The systematic name and CAS number provide a standardized reference, facilitating accurate identification and communication within the scientific community.
The structural configuration of Cyclopenol (CAS No: 20007-85-6) is characterized by a tetracyclic framework, consisting of three six-membered rings and one five-membered ring. This intricate arrangement contributes to its stability and reactivity, making it a valuable scaffold for synthetic chemists exploring modifications that could enhance its pharmacological properties. The presence of multiple hydroxyl groups and a double bond within its structure allows for various functionalization strategies, which are crucial for developing novel derivatives with improved efficacy and selectivity.
In recent years, Cyclopenol (CAS No: 20007-85-6) has been the subject of extensive research aimed at uncovering its potential biological functions. Studies have demonstrated its role as a precursor in the biosynthesis of several bioactive molecules, highlighting its significance in natural product chemistry. Furthermore, preliminary investigations suggest that Cyclopenol may possess antioxidant, anti-inflammatory, and even anticancer properties. These findings have prompted further exploration into its mechanisms of action, particularly in the context of modulating cellular signaling pathways associated with disease progression.
The pharmacological relevance of Cyclopenol (CAS No: 20007-85-6) has been further underscored by its interaction with various biological targets. For instance, research indicates that it may inhibit the activity of enzymes involved in lipid metabolism, potentially offering benefits in managing metabolic disorders such as obesity and type 2 diabetes. Additionally, its ability to modulate immune responses has sparked interest in its potential as an immunomodulatory agent. These observations align with the growing trend in biomedical research toward identifying natural compounds that can serve as leads for drug development.
Advances in analytical techniques have enabled researchers to gain deeper insights into the chemical behavior of Cyclopenol (CAS No: 20007-85-6). High-resolution spectroscopic methods, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), have been instrumental in elucidating its molecular structure and dynamics. These tools have also facilitated the study of its interactions with biological molecules, providing critical data for understanding its mode of action at the molecular level. Such detailed structural information is essential for designing targeted modifications that could enhance its therapeutic potential.
The synthesis of derivatives of Cyclopenol (CAS No: 20007-85-6) represents another area of active investigation. Chemists have developed sophisticated synthetic routes to introduce functional groups or alter the stereochemistry of the parent molecule. These modifications aim to optimize pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. For example, glycosylation or esterification strategies have been explored to enhance binding affinity to biological targets while minimizing off-target effects. Such efforts are crucial for translating preclinical findings into viable clinical candidates.
The integration of computational methods has further accelerated the discovery process related to Cyclopenol (CAS No: 20007-85-6). Molecular modeling techniques allow researchers to predict how modifications might influence biological activity without extensive experimental trials. This approach has been particularly valuable in identifying promising derivatives early in the drug discovery pipeline. By leveraging computational power alongside experimental validation, scientists can efficiently navigate the complex landscape of triterpenoid chemistry.
In conclusion, Cyclopenol (CAS No: 20007-85-6) stands out as a compound with significant potential in chemical and biomedical research. Its unique structural features combined with emerging evidence of biological activity make it a compelling subject for further investigation. As research continues to uncover new aspects of its properties and applications, it is likely that this triterpene will play an increasingly important role in developing innovative therapeutic strategies across multiple disease areas.
20007-85-6 (Cyclopenol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)